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Compound of Interest

Compound Name:
1-Bromo-2,4-difluoro-5-

nitrobenzene

Cat. No.: B1267342 Get Quote

CAS Number: 345-24-4

Introduction
This technical guide provides an in-depth overview of 1-Bromo-2,4-difluoro-5-nitrobenzene,

a key chemical intermediate in the fields of pharmaceutical synthesis and materials science.

This halogenated aromatic compound is particularly valuable for its role as a building block in

the creation of complex molecular architectures due to its specific reactivity.[1] The presence of

bromine, fluorine, and nitro functional groups allows for selective chemical modifications,

making it a versatile reagent for researchers and drug development professionals.[1]

Chemical and Physical Properties
The following tables summarize the key physical and chemical properties of 1-Bromo-2,4-
difluoro-5-nitrobenzene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1267342?utm_src=pdf-interest
https://www.benchchem.com/product/b1267342?utm_src=pdf-body
https://www.chemimpex.com/products/46216
https://www.chemimpex.com/products/46216
https://www.benchchem.com/product/b1267342?utm_src=pdf-body
https://www.benchchem.com/product/b1267342?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

CAS Number 345-24-4[2][3][4][5]

Molecular Formula C₆H₂BrF₂NO₂[1][3]

Molecular Weight 237.99 g/mol [1][3]

MDL Number MFCD00129166[1]

PubChem CID 223078[1]

InChI Key OOUUWURPSUSDTD-UHFFFAOYSA-N[4]

SMILES String
FC1=C(--INVALID-LINK--

=O)C=C(C(F)=C1)Br[4]

Physical Property Value

Appearance
White to light yellow to light orange

powder/crystal[1]

Melting Point 19 °C[1]

Boiling Point 97 °C at 5 mmHg[1]

Density 1.89 g/cm³[1]

Refractive Index n20/D 1.56[1]

Experimental Protocols
Synthesis of 1-Bromo-2,4-difluoro-5-nitrobenzene
A common method for the synthesis of 1-Bromo-2,4-difluoro-5-nitrobenzene involves the

nitration of 1-bromo-2,4-difluorobenzene.

Materials:

1-bromo-2,4-difluorobenzene

Concentrated Nitric Acid (HNO₃)
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Concentrated Sulfuric Acid (H₂SO₄)

Ether (Et₂O)

Aqueous Sodium Bicarbonate (NaHCO₃)

Brine

Magnesium Sulfate (MgSO₄)

Ethyl Acetate (EtOAc)

Hexane

Procedure:

In a reaction vessel, a suspension of 1-bromo-2,4-difluorobenzene (53.0 mmol, 6.00 mL) in

concentrated H₂SO₄ (38.5 mL) is cooled to 0 °C.

Concentrated HNO₃ (34.0 mL) is added dropwise to the suspension, ensuring the internal

temperature is maintained below 0 °C.

The reaction mixture is stirred vigorously for 10 minutes at 0 °C.

The mixture is then poured into an ice/water mixture with vigorous stirring.

The product is extracted with ether (3 x 100 mL).

The combined organic phases are washed sequentially with aqueous NaHCO₃ (3 x 100 mL)

and brine.

The organic layer is dried over MgSO₄, filtered, and concentrated under reduced pressure.

The crude product is purified by flash chromatography using an eluent of EtOAc/hexane

(1:9) to yield 5-bromo-2,4-difluoronitrobenzene as a yellow oil (12.2 g, 97% yield).

Chemical Reactivity and Applications

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1-Bromo-2,4-difluoro-5-nitrobenzene is a valuable intermediate in organic synthesis,

primarily utilized for its reactivity in nucleophilic aromatic substitution (SNAr) reactions. The

electron-withdrawing nitro group activates the aromatic ring, facilitating the displacement of the

halide substituents by nucleophiles. This reactivity is harnessed in the synthesis of various

pharmaceuticals, agrochemicals, and advanced materials such as polymers and dyes.[1] The

fluorine atoms also contribute to enhanced thermal stability and chemical resistance in the

resulting products.[1]
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Synthesis of 1-Bromo-2,4-difluoro-5-nitrobenzene

Reactants

Reaction Conditions

Work-up & Purification

Product

1-Bromo-2,4-difluorobenzene

0 °C, 10 min

Conc. HNO3 / Conc. H2SO4

Pour into ice/water

Ether Extraction

Wash with NaHCO3 & Brine

Dry over MgSO4

Concentrate

Flash Chromatography
(EtOAc/Hexane 1:9)

1-Bromo-2,4-difluoro-5-nitrobenzene
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Nucleophilic Aromatic Substitution (SNAr) Mechanism

1-Bromo-2,4-difluoro-5-nitrobenzene

Meisenheimer Complex
(Resonance Stabilized Anion)

Attack by Nu-

Nucleophile (Nu-)

Substituted Product

Loss of Leaving Group

Leaving Group (Br-)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1267342#1-bromo-2-4-difluoro-5-nitrobenzene-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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